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Compound of Interest

Compound Name: NRL-1049

Cat. No.: B15607919 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of the research chemical NRL-1049. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and environmental compliance.

NRL-1049, also known as BA-1049, is a selective ROCK2 inhibitor used in laboratory research.

[1][2][3][4] Adherence to the following procedures is essential to mitigate risks associated with

its handling and disposal.

Quantitative Data Summary
For easy reference, the key quantitative data for NRL-1049 are summarized in the table below.

Property Value

CAS Number 1973494-16-4

Molecular Formula C16H21N3O2S

Molecular Weight 319.42 g/mol

Appearance White to off-white solid

Purity >98%
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Experimental Protocol: Disposal of NRL-1049
The following protocol outlines the step-by-step procedure for the safe disposal of NRL-1049.

This protocol is based on general best practices for the disposal of solid research chemicals

and should be performed in accordance with all applicable local, state, and federal regulations.

A Safety Data Sheet (SDS) for NRL-1049 is available from the supplier and should be

consulted for complete safety information.[1][3][5]

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles, gloves, and a lab coat, when

handling NRL-1049.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.

Ensure a safety shower and eyewash station are readily accessible.

2. Waste Identification and Segregation:

All waste materials contaminated with NRL-1049, including unused product, contaminated

labware (e.g., pipette tips, vials), and cleaning materials, must be treated as chemical waste.

Segregate NRL-1049 waste from other laboratory waste streams to prevent cross-

contamination and ensure proper disposal.

3. Inactivation of Small Quantities (Optional, if permissible by institutional guidelines):

For trace amounts of NRL-1049 on lab surfaces or equipment, decontamination can be

achieved by wiping with a suitable solvent (e.g., ethanol or isopropanol) followed by a soap

and water wash. All cleaning materials must be disposed of as chemical waste.

4. Preparation for Disposal:

Place all solid NRL-1049 waste into a clearly labeled, sealable, and chemically resistant

waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.medchemexpress.com/nrl-1049.html
https://www.medchemexpress.com/nrl-1049.html?locale=de-DE
https://www.medchemexpress.com/nrl-1049.html?locale=fr-FR
https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.benchchem.com/product/b15607919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The label should include the chemical name ("NRL-1049"), the CAS number (1973494-16-4),

and the appropriate hazard warnings.

If NRL-1049 has been dissolved in a solvent, the waste should be collected in a labeled

container designated for flammable liquid waste, and the components of the solution should

be clearly indicated on the label.

5. Storage Pending Disposal:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

The storage area should be cool, dry, and well-ventilated.

6. Final Disposal:

Dispose of the chemical waste through your institution's environmental health and safety

(EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of NRL-1049 down the drain or in the regular trash.

Logical Workflow for NRL-1049 Disposal
The following diagram illustrates the decision-making process for the proper disposal of NRL-
1049 and associated waste.
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Start: Handling NRL-1049 Waste

Is the waste contaminated with NRL-1049?

Dispose as regular lab waste

No

Segregate as Chemical Waste

Yes

Is the waste solid or liquid?

Collect in labeled solid waste container

Solid

Collect in labeled liquid waste container (note solvent)

Liquid

Store in designated secure area

Arrange for disposal via EHS or licensed contractor

End

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of NRL-1049 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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